Cas no 2172058-37-4 (3-(hydroxymethyl)thiolane-3-carboxylic acid)

• Product Name: 3-(hydroxymethyl)thiolane-3-carboxylic acid
• CAS No: 2172058-37-4
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 6300288
• PubChem ID: 165603472
• Update Time: 2025-06-13

3-(hydroxymethyl)thiolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(hydroxymethyl)thiolane-3-carboxylic acid
• EN300-1627888
• 2172058-37-4

• Inchi： 1S/C6H10O3S/c7-3-6(5(8)9)1-2-10-4-6/h7H,1-4H2,(H,8,9)
• InChI Key： QRJVHZGYAYJXQA-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)O)(CO)C1

Computed Properties

• Exact Mass: 162.03506535g/mol
• Monoisotopic Mass: 162.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-(hydroxymethyl)thiolane-3-carboxylic acid

Introduction to 3-(hydroxymethyl)thiolane-3-carboxylic acid (CAS No. 2172058-37-4)

3-(hydroxymethyl)thiolane-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2172058-37-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic thiolanic acid derivative has garnered attention due to its unique structural features and potential applications in drug development, particularly in the design of novel therapeutic agents targeting various biological pathways. The compound’s molecular framework, featuring a thiolane core with both hydroxymethyl and carboxylic acid functional groups, positions it as a versatile intermediate for synthesizing complex molecules with tailored biological activities.

The structural motif of 3-(hydroxymethyl)thiolane-3-carboxylic acid incorporates a sulfur-containing five-membered ring, which is a common feature in biologically active molecules known for their ability to interact with specific enzymes and receptors. The presence of both hydroxymethyl (–CH₂OH) and carboxylic acid (–COOH) groups further enhances its reactivity, making it a valuable building block for constructing more intricate pharmacophores. Such structural attributes are particularly relevant in the context of modern drug discovery, where the optimization of molecular scaffolds is critical for achieving high affinity and selectivity towards biological targets.

In recent years, the pharmaceutical industry has increasingly focused on heterocyclic compounds due to their prevalence in bioactive natural products and synthetic drugs. Thiolanic acids, as a subclass of heterocycles, have been explored for their potential to modulate enzyme activity and cellular processes. The specific arrangement of functional groups in 3-(hydroxymethyl)thiolane-3-carboxylic acid allows for diverse chemical modifications, enabling the synthesis of derivatives with enhanced pharmacological properties. For instance, the hydroxymethyl group can participate in hydrogen bonding interactions, while the carboxylic acid moiety can form salt bridges or coordinate with metal ions, both of which are crucial for drug-receptor binding.

One of the most compelling aspects of 3-(hydroxymethyl)thiolane-3-carboxylic acid is its utility as a precursor in the synthesis of protease inhibitors, which are essential in treating chronic diseases such as cancer and inflammation. Proteases play pivotal roles in biological signaling pathways, and inhibiting their activity can lead to therapeutic benefits. The thiolane ring’s sulfur atom provides a nucleophilic center that can engage with catalytic residues in proteases, while the carboxylic acid group can serve as an anchor point for further derivatization. This dual functionality makes the compound an attractive candidate for designing next-generation inhibitors with improved efficacy and reduced side effects.

Recent advancements in computational chemistry have further highlighted the potential of 3-(hydroxymethyl)thiolane-3-carboxylic acid as a scaffold for drug discovery. Molecular modeling studies have demonstrated that derivatives of this compound can effectively bind to active sites of target enzymes by leveraging their structural flexibility and functional group diversity. For example, computational docking experiments suggest that modifications at the hydroxymethyl position can fine-tune binding affinity without compromising solubility or metabolic stability. Such insights are derived from large-scale databases and machine learning algorithms that predict molecular interactions with high accuracy.

The synthesis of 3-(hydroxymethyl)thiolane-3-carboxylic acid itself presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step sequences that require careful control over reaction conditions to achieve high yields and enantiopurity. However, recent innovations in catalytic methods have enabled more efficient pathways to this compound. Transition-metal-catalyzed reactions, such as palladium-mediated cross-coupling or copper-catalyzed thiolation processes, have been employed to construct the thiolane ring efficiently while minimizing unwanted byproducts.

Moreover, the biodegradability and environmental profile of 3-(hydroxymethyl)thiolane-3-carboxylic acid make it an appealing choice for sustainable pharmaceutical development. Unlike some synthetic alternatives that rely on hazardous reagents or generate toxic waste, this compound can be prepared using greener methodologies that align with principles of green chemistry. For instance, enzymatic approaches have been explored for functionalizing the thiolane core without compromising selectivity or yield. Such environmentally conscious strategies are increasingly important as regulatory agencies impose stricter guidelines on chemical manufacturing processes.

In clinical research, 3-(hydroxymethyl)thiolane-3-carboxylic acid has been investigated as a potential prodrug or co-formulated agent to enhance drug delivery systems. Its ability to undergo chemical transformations under physiological conditions allows it to release active therapeutic molecules at targeted sites within the body. This property is particularly relevant for treatments requiring controlled release profiles, such as those used in oncology or chronic disease management. Preclinical studies have shown promising results when this compound was incorporated into polymeric micelles or nanoparticles designed for tumor-targeted therapy.

The versatility of 3-(hydroxymethyl)thiolane-3-carboxylic acid extends beyond its role as an intermediate in drug synthesis; it also serves as a model compound for studying sulfur-containing heterocycles in medicinal chemistry. Researchers use analogs derived from this scaffold to probe mechanistic questions about how structural features influence biological activity. For example, comparative studies between differentially substituted thiolanic acids can reveal insights into electronic effects versus steric hindrance in enzyme inhibition processes.

Looking ahead, future research directions may focus on expanding synthetic methodologies for 3-(hydroxymethyl)thiolane-3-carboxylic acid while exploring novel applications in areas such as immunomodulation or neuropharmacology. The growing interest in sulfur-based therapeutics underscores its importance as a pharmacophore class worth further exploration. As computational tools become more sophisticated and synthetic techniques evolve toward greater precision and sustainability，this compound will likely continue to play a significant role in pharmaceutical innovation.